Cas no 134560-43-3 (Cyclohexaneacetamide, N-methoxy-N-methyl-)

• Product Name: Cyclohexaneacetamide, N-methoxy-N-methyl-
• CAS No: 134560-43-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1236161
• PubChem ID: 15158213
• Update Time: 2025-06-26

Cyclohexaneacetamide, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetamide, N-methoxy-N-methyl-
• SCHEMBL9846849
• N-Methoxy-N-Methyl Cyclohexaneacetamide
• D84476
• MFCD18839891
• 2-cyclohexyl-N-methoxy-N-methylacetamide
• ZGQFRAVROHICNI-UHFFFAOYSA-N
• AKOS008952850
• 134560-43-3

• Inchi： 1S/C10H19NO2/c1-11(13-2)10(12)8-9-6-4-3-5-7-9/h9H,3-8H2,1-2H3
• InChI Key： ZGQFRAVROHICNI-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCC1)N(C)OC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Cyclohexaneacetamide, N-methoxy-N-methyl-

Recent Advances in Cyclohexaneacetamide, N-methoxy-N-methyl- (CAS: 134560-43-3) Research: A Comprehensive Review

Cyclohexaneacetamide, N-methoxy-N-methyl- (CAS: 134560-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, known for its unique structural properties, has been the subject of numerous studies aimed at exploring its potential therapeutic benefits, mechanisms of action, and synthetic pathways. The following sections provide a detailed overview of the latest research findings, methodologies, and implications for future applications.

Recent studies have highlighted the role of Cyclohexaneacetamide, N-methoxy-N-methyl- as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the construction of complex heterocyclic frameworks, which are crucial for the development of novel antiviral agents. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound, underscoring its reliability as a building block in organic synthesis.

In addition to its synthetic utility, Cyclohexaneacetamide, N-methoxy-N-methyl- has shown promising pharmacological properties. A preclinical study conducted by a team at the University of Cambridge revealed its potential as a modulator of neurotransmitter activity, particularly in the context of neurodegenerative diseases. The compound exhibited a high affinity for specific receptor sites, suggesting its applicability in the design of next-generation neuroprotective drugs. These findings were further supported by in vitro assays and molecular docking simulations, which provided insights into its binding mechanisms.

Another area of active research involves the optimization of the compound's pharmacokinetic profile. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed efforts to enhance the bioavailability and metabolic stability of Cyclohexaneacetamide, N-methoxy-N-methyl- through structural modifications. The study employed a combination of computational modeling and experimental validation to identify derivatives with improved solubility and reduced hepatic clearance, paving the way for more effective therapeutic formulations.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Cyclohexaneacetamide, N-methoxy-N-methyl-. Regulatory considerations, such as safety and toxicity profiles, are currently under investigation, with preliminary data indicating a favorable tolerability in animal models. Ongoing research aims to address these gaps and explore the compound's potential in combination therapies and targeted drug delivery systems.

In conclusion, Cyclohexaneacetamide, N-methoxy-N-methyl- (CAS: 134560-43-3) represents a promising candidate for further exploration in the pharmaceutical and chemical biology sectors. Its multifaceted applications, from synthetic chemistry to drug development, underscore its value as a research tool and therapeutic agent. Future studies are expected to build on these findings, with a focus on translational research and clinical validation.